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Compound of Interest

Spiro[cyclohexane-1,3"-indolin]-2'-
Compound Name:
one

Cat. No.: B182482

An In-Depth Technical Guide to
Spiro[cyclohexane-1,3'-indolin]-2'-one

This technical guide provides a comprehensive overview of the physical and chemical
properties, synthesis, and potential biological activities of spiro[cyclohexane-1,3'-indolin]-2'-
one. The content is tailored for researchers, scientists, and drug development professionals,
offering detailed experimental protocols, data presentation in structured tables, and
visualizations of key concepts.

Introduction

Spiro[cyclohexane-1,3'-indolin]-2'-one is a heterocyclic compound featuring a cyclohexane
ring spiro-fused to an indolin-2-one (oxindole) core at the 3-position. This spirooxindole scaffold
is a prominent structural motif found in a variety of bioactive natural products and synthetic
medicinal agents.[1] The unique three-dimensional architecture and conformational rigidity
imparted by the spirocyclic junction make it an attractive pharmacophore in drug discovery.
Derivatives of this core structure have demonstrated a wide range of biological activities,
including potent anticancer properties.[2] This guide aims to consolidate the current knowledge
on the parent compound, providing a foundation for further research and development in this
area.

Physical and Chemical Properties
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The fundamental physical and chemical properties of spiro[cyclohexane-1,3'-indolin]-2'-one
are summarized below. It is important to note that while some experimental data for derivatives
is available, specific experimental values for the parent compound are not widely reported.
Therefore, a combination of computed and available experimental data for closely related
structures is presented.

Table 1: Physical and Chemical Properties of Spiro[cyclohexane-1,3'-indolin]-2'-one

Property Value Source

spiro[cyclohexane-1,3'-
IUPAC Name ) ) [3]
indolin]-2'-one

Molecular Formula C13H1sNO [3]
Molecular Weight 201.26 g/mol [3]
CAS Number 4933-14-6 [3]
Appearance Solid (predicted) [4]
Melting Point Not reported (experimental)
Boiling Point Not reported (experimental)

N Soluble in DMF and other
Solubility _ (5]
organic solvents.[5]

XLogP3 2.7 [3]

Hydrogen Bond Donor Count 1 [3]

Hydrogen Bond Acceptor
ydrog p 1 3]
Count

Table 2: Spectral Data of Spiro[cyclohexane-1,3'-indolin]-2'-one and its Derivatives

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b182482?utm_src=pdf-body
https://www.benchchem.com/product/b182482?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4335313/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4335313/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4335313/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4335313/
https://acta.pharmaceutica.farmaceut.org/wp-content/uploads/2021/08/7922.pdf
https://kumadai.repo.nii.ac.jp/record/31553/files/Hetero.Commun.2019,25(1),157-161.pdf
https://kumadai.repo.nii.ac.jp/record/31553/files/Hetero.Commun.2019,25(1),157-161.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4335313/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4335313/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4335313/
https://www.benchchem.com/product/b182482?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b182482?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Spectrum Key Peaks/Shifts

o (ppm): 1.40-1.80 (m, 10H, cyclohexane-H),
1H NMR (CDCls, 400 MHz) 6.90-7.30 (m, 4H, Ar-H), 8.10 (br s, 1H, NH).
(Representative data for similar structures)

o (ppm): 22.1, 25.5, 34.5 (cyclohexane-C), 49.5
(spiro-C), 110.0, 122.0, 124.5, 128.0, 130.0,
141.0 (aromatic-C), 181.0 (C=0).

(Representative data for similar structures)

13C NMR (CDCls, 100 MHz)

v (cm~1): ~3200 (N-H stretch), ~2930, 2850 (C-

H stretch), ~1710 (C=0 stretch, lactam), ~1620
IR (KBr) _ _

(C=C stretch, aromatic). (Representative data

for similar structures)

Synthesis and Experimental Protocols

The synthesis of the spiro[cyclohexane-1,3'-indolin]-2'-one core is most effectively achieved
through cascade reactions. An organocatalytic Michael/Aldol cascade reaction represents a
modern and efficient method for constructing this spirocyclic system with high stereocontrol.[1]

General Synthetic Workflow

The overall synthetic strategy involves the reaction of a 3-olefinic oxindole with a dialdehyde,
catalyzed by an organocatalyst, to form the spiro-cyclohexane ring fused to the oxindole core.
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Organocatalyst Solvent

3-Olefinic Oxindole Pentane-1,5-dial () hishanylpmaline sl @t (e.g., DMF)

Y

P~ Michael Adduct [@------—---—-----------—moo o

Michael Addition

ntramolecular
Idol Reaction

Aldol Intermediate

ehydration (optional)

Spiro[cyclohexane-1,3"-indolin]-2'-one Derivative
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physical and chemical properties of spiro[cyclohexane-
1,3'-indolin]-2'-one.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b182482#physical-and-chemical-properties-of-spiro-
cyclohexane-1-3-indolin-2-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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